Calixarene

• Molecular Formula: C56H72O12
• Molecular Weight: 937.2 g/mol
• IUPAC Name: methyl 2-[[5,11,17,23-tetratert-butyl-26,27,28-tris(2-methoxy-2-oxoethoxy)-25-pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaenyl]oxy]acetate
• InChI: InChI=1S/C56H72O12/c1-53(2,3)41-21-33-17-35-23-42(54(4,5)6)25-37(50(35)66-30-46(58)62-14)19-39-27-44(56(10,11)12)28-40(52(39)68-32-48(60)64-16)20-38-26-43(55(7,8)9)24-36(51(38)67-31-47(59)63-15)18-34(22-41)49(33)65-29-45(57)61-13/h21-28H,17-20,29-32H2,1-16H3
• InChI Key: VTJUKNSKBAOEHE-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC2=C(C(=C1)CC3=CC(=CC(=C3OCC(=O)OC)CC4=CC(=CC(=C4OCC(=O)OC)CC5=C(C(=CC(=C5)C(C)(C)C)C2)OCC(=O)OC)C(C)(C)C)C(C)(C)C)OCC(=O)OC
• synonyms: Calix(n)Arenes; Calixarene; Calixarenes
• CAS No.: 130036-26-9

Description

Calixarenes are a class of organic compounds that have been extensively studied due to their unique properties and potential applications in various fields. These compounds are formed by the condensation of phenols and aldehydes, resulting in a macrocyclic structure with a central cavity that can accommodate guest molecules. Calixarenes have attracted significant attention due to their ability to selectively bind to specific molecules, making them useful in various applications such as separation sciences, catalysis, and drug delivery.

Scientific Research Applications

• Biomedical Research : Calixarene derivatives have been explored for their antiviral, bactericidal, antithrombotic, antituberculosis, and anticancer activities. They also demonstrate specific protein complexation, membranotropic properties, and toxicity characteristics (Rodik, Boyko, & Kalchenko, 2009).

• Chemotherapy Delivery : Due to their unique geometric shape, calixarenes can form inclusion complexes with drug molecules, aiding in controlled drug release and targeted chemotherapy. This attribute makes them a promising option for enhancing chemotherapy efficacy (Yousaf et al., 2015).

• Chemotherapy Delivery Strategies : this compound and its derivatives, known for good biocompatibility and low cytotoxicity, are explored in innovative drug delivery systems (DDSs). They can encapsulate anticancer drugs, improving bioavailability and reducing side effects (Basilotta et al., 2021).

• Drug Nanocarriers Development : The unique properties of calixarenes, such as low cytotoxicity and no hemolytic activity, make them excellent candidates for developing drug carriers. These carriers can provide sustained drug release, thus improving therapeutic effectiveness (Fan & Guo, 2021).

• Controlled Drug Delivery Systems : Calixarenes' ability to respond to multiple stimuli has led to their application in controlled drug delivery systems. They have been used to form inclusion complexes and various nanostructures, enhancing drug performance (Zhou, Li, & Yang, 2015).

• Antimicrobial Activity : Calixarenes, including resorcinarenes and pillararenes, have demonstrated antimicrobial effects, acting as prodrugs, drug delivery agents, and biofilm inhibitors. Their functionalization enables multivalent interactions with proteins, inhibiting cellular aggregation (Shurpik et al., 2020).

• Biopharmaceutical Applications : Water-soluble calixarenes, particularly para-sulphonato-calix[n]arenes and amphiphilic calixarenes, show potential in biopharmaceutical applications due to their interactions with biomolecules like proteins and lipids (Silva, Lazar, & Coleman, 2004).

• Amphiphilic this compound Applications : Amphiphilic calixarenes, capable of self-assembling into various nanostructures, have low cytotoxicity and can be used in drug delivery systems and protein recognition (Wang, Ding, & Guo, 2019).

• Nanobaskets in Drug Development : this compound nanobaskets enhance drug solubility and decrease toxicity, thereby improving drug efficacy. They also exhibit improved physical and chemical properties when complexed with drugs (Mokhtari & Pourabdollah, 2013).

• Fluorescent Calixarenes : Fluorescent calixarenes, due to their unique properties, have been used as molecular sensors, in bioimaging, drug and gene delivery, and the development of smart materials (Kumar et al., 2019).